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Capzimin stock solution preparation
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Compound Focus: Capzimin
Cat. No.: S2728078

Chemical Profile & Handling

The table below summarizes key physicochemical data for Capzimin to guide your solution preparation.

Property Specification

Chemical Name 8,8'-Dithiobis[N-[2-(2-thiazolyl)ethyl]-3-quinolinecarboxamide] [1]
CAS Number 2084868-04-0 [2] [1]

Molecular Formula C30H24N602S4 [2] [1]

Molecular Weight 628.81 g/mol [2] [1]

Purity >98% (HPLC) [1]

Storage (Powder) -20°C; stable for 3 years [2]

Appearance White to yellow solid powder [2]

Important Note: Capzimin is labeled "for research use only, not for human use" [2]. Standard laboratory

safety practices should be followed when handling this compound.

Stock Solution Preparation
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A stable, concentrated stock solution is foundational for consistent experimental results. The primary solvent

is DMSO, in which Capzimin has high solubility.

Parameter Specification

Recommended Solvent DMSO [2]

Solubility in DMSO > 55.67 mg/mL (= 88.53 mM) [2]
Common Stock 25.0 mg/mL (39.75 mM) [2]

Concentration

Storage -80°C for 6 months or -20°C for 1 month. Avoid repeated freeze-thaw
cycles [2].

Preparation Protocol:

¢ Calculate Mass: Determine the mass of Capzimin powder needed to achieve your desired stock
concentration and volume.

e Weigh: Accurately weigh the calculated mass using an analytical balance.

¢ Dissolve: Transfer the powder to a suitable vial and add the required volume of pure, anhydrous
DMSO.

e Mix: Vortex or sonicate the mixture briefly until the solid is completely dissolved, resulting in a clear
solution.

¢ Aliquot: Dispense the stock solution into single-use aliquots to minimize freeze-thaw cycles.

e Label and Store: Clearly label the aliquots with the compound name, concentration, date, and your
initials. Store at -80°C for long-term stability (6 months) or at -20°C for shorter periods (1 month) [2].

Working Solution & In Vivo Formulation

For cell-based assays, dilute the DMSO stock solution into your cell culture medium. The final DMSO

concentration should typically be kept below 0.1-1.0% to avoid cytotoxicity.

For animal studies, Capzimin can be formulated for administration. Below are two tested in vivo
formulations. It is critical to add the solvents sequentially from left to right and ensure the solution is clear

at each step before proceeding [2].
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Formulation Composition Final Concentration
Formulation 1 10% DMSO + 40% PEG300 + 5% Tween-80 + > 2.5 mg/mL (3.98 mM)
(Aqueous) 45% Saline [2] [2]

Formulation 2 (Oil- 10% DMSO + 90% Corn Oil [2] > 2.5 mg/mL (3.98 mM)
based) [2]

Example Preparation for Formulation 1: To prepare 1 mL of Formulation 1 for injection:

e Add 100 pL of a 25.0 mg/mL DMSO stock solution to 400 pL of PEG300. Mix evenly.

e Add 50 pL of Tween-80 to the mixture from step 1. Mix evenly.

¢ Finally, add 450 pL of normal saline (0.9% sodium chloride in ddH20) to adjust the volume to 1 mL.
Mix thoroughly [2].

Biological Activity & Experimental Data

Capzimin inhibits Rpnll, a deubiquitinating enzyme in the 19S regulatory particle of the proteasome,
leading to the accumulation of polyubiquitinated proteins and cell death [3]. Key experimental data is

summarized below.

Assay Type Details / Cell Line Result (Glso / ICso)

Target Potency Rpnll (biochemical assay) ICs0=0.34 uM [3]

Target Selectivity Csn5 ICs0 =30 uM [2] [3] [1]
AMSH ICs0 = 4.5 uM [2] [3] [1]
BRCC36 ICs0 = 2.3 uM [2] [3] [1]

Cancer Cell Proliferation NCI-H460 (Non-small cell lung cancer) Glso = 0.7 uM [2] [3]
MCF7 (Breast cancer) Glso = 1.0 uM [2] [3]
SR (Leukemia) Glso = 0.67 uM [2]
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Assay Type Details / Cell Line Result (Glso / ICs0)

K562 (Leukemia) Glso =1.0 uM [2]

The following diagram illustrates the mechanism of action of Capzimin and the experimental workflow for

its application.
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Key Application Notes

¢ Mechanistic Distinction: Unlike classical proteasome inhibitors (e.g., Bortezomib) that target the
catalytic B-subunits of the 20S core particle, Capzimin inhibits Rpn11 in the 19S regulatory particle,
blocking substrate deubiquitination prior to degradation [4] [3]. This unique mechanism can be
leveraged to study resistance to conventional proteasome inhibitors.

¢ Evidence of Efficacy: Capzimin has demonstrated the ability to block the proliferation of various
cancer cell lines, including those derived from solid tumors and blood cancers, with Glso values in the
low micromolar to sub-micromolar range [2] [3].
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e Activity in Resistant Cells: Research indicates that Capzimin can stabilize proteasome substrates
and induce cell death even in cancer cells resistant to Bortezomib, highlighting its potential as an
alternative therapeutic strategy [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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